1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine

• Molecular Formula: C11H18BrN3O2S
• Molecular Weight: 336.25 g/mol
• IUPAC Name: 1-(4-bromo-3,5-dimethylpyrazol-1-yl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C11H18BrN3O2S/c1-8-4-6-14(7-5-8)18(16,17)15-10(3)11(12)9(2)13-15/h8H,4-7H2,1-3H3
• InChI Key: YWTYOELWFDAXBU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)N2C(=C(C(=N2)C)Br)C

Description

1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine is a complex organic compound that features a pyrazole ring substituted with bromine and methyl groups, a sulfonyl group, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine typically involves multi-step organic reactions. One common method involves the reaction of 4-bromo-3,5-dimethyl-1H-pyrazole with sulfonyl chloride to introduce the sulfonyl group. This intermediate is then reacted with 4-methylpiperidine under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the pyrazole ring and the sulfonyl group.

Cyclization Reactions: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines and thiols.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various derivatives with different functional groups, while oxidation and reduction reactions can modify the oxidation state of the compound .

Scientific Research Applications

1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine has several scientific research applications:

Medicinal Chemistry: The compound is explored for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules and heterocyclic systems.

Materials Science: The compound is investigated for its potential use in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine involves its interaction with specific molecular targets. The bromine and sulfonyl groups play a crucial role in binding to enzymes or receptors, thereby modulating their activity. The piperidine ring enhances the compound’s ability to penetrate biological membranes, increasing its bioavailability .

Comparison with Similar Compounds

Similar Compounds

4-bromo-1H-pyrazole: A simpler analog that lacks the sulfonyl and piperidine groups.

3,5-dimethyl-1H-pyrazole: Another analog that lacks the bromine and sulfonyl groups.

Sulfonyl-substituted pyrazoles: Compounds with similar sulfonyl groups but different substituents on the pyrazole ring.

Uniqueness

1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methylpiperidine is unique due to its combination of functional groups, which confer specific chemical and biological properties.